Cas no 886927-62-4 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 886927-62-4
• MF: C₁₆H₁₇N₅O₂S₂
• MW: 375.46847987175
• CID: 5477716
• Update Time: 2025-11-07

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C16H17N5O2S2/c1-2-23-12-7-4-3-6-11(12)18-14(22)10-25-16-20-19-15(21(16)17)13-8-5-9-24-13/h3-9H,2,10,17H2,1H3,(H,18,22)
• InChI Key： MCBKKDWUMYFQDK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(N)C(C2SC=CC=2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Compound CAS No 886927-62-4: A Comprehensive Overview

The compound with CAS No 886927-62-4, also known as 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which incorporates a thiophene ring, a triazole moiety, and an ethoxyphenyl group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs. The triazole ring within its structure is known to exhibit strong binding affinity to various biological targets, making it a promising candidate for therapeutic applications. Additionally, the thiophene group enhances the molecule's stability and bioavailability, further enhancing its suitability for pharmacological use.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced techniques such as click chemistry and microwave-assisted synthesis to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its intended applications.

In terms of structural analysis, the compound exhibits a heterocyclic core with sulfur atoms playing a pivotal role in its electronic properties. The presence of an ethoxy group on the phenyl ring introduces additional functionality, enabling further chemical modifications if required. This flexibility makes the compound versatile for various research and industrial applications.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed that it has a high binding affinity for certain enzymes and receptors, suggesting its potential role in enzyme inhibition and receptor modulation.

Furthermore, the compound has shown promise in material science applications, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for use in high-performance materials that require resistance to environmental factors such as UV radiation and oxidative stress.

In conclusion, CAS No 886927-62-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and favorable chemical properties position it as a valuable asset in both academic research and industrial development.